Cas no 13484-48-5 (2,3,5-Piperazinetrione)
2,3,5-Piperazinetrione structure
2,3,5-Piperazinetrione Properties
Names and Identifiers
-
- 2,3,5-Piperazinetrione
- Piperazine-2,3,5-trione
- piperazine trione
- 13484-48-5
- YMRCYAMOHVNOSM-UHFFFAOYSA-N
- 2,3,5-Piperazinetrione #
- DB-335441
- AKOS006348942
- SCHEMBL3254305
- Piperazinetrione
- DTXSID30340800
- piperazine-2,3,5-trione
- +Expand
-
- YMRCYAMOHVNOSM-UHFFFAOYSA-N
- InChI=1S/C4H4N2O3/c7-2-1-5-3(8)4(9)6-2/h1H2,(H,5,8)(H,6,7,9)
- O=C1NC(CNC1=O)=O
Computed Properties
- 128.02219199g/mol
- 2
- 5
- 0
- 128.02219199g/mol
- 9
- 186
- 0
- 0
- 0
- 0
- 0
- 1
- -1.2
- 75.3Ų
2,3,5-Piperazinetrione Related Literature
-
1. Synthesis of conformationally constrained amino acid and peptide derivativesPatrick D. Bailey,Neill Bannister,Marine Bernad,Sophie Blanchard,Andrew N. Boa J. Chem. Soc. Perkin Trans. 1 2001 3245
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
Nantong Chenrunchemical co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Guanchuang Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
http://en.gcbiotechnology.com/